Cas no 2171763-87-2 (2-amino-3-(4-methyloxan-4-yl)propanoic acid)

• Product Name: 2-amino-3-(4-methyloxan-4-yl)propanoic acid
• CAS No: 2171763-87-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6276403
• PubChem ID: 165606408
• Update Time: 2025-05-22

2-amino-3-(4-methyloxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methyloxan-4-yl)propanoic acid
• EN300-1300874
• 2171763-87-2

• Inchi： 1S/C9H17NO3/c1-9(2-4-13-5-3-9)6-7(10)8(11)12/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： VTDRPIMHFZKZIH-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-(4-methyloxan-4-yl)propanoic acid

Comprehensive Overview of 2-amino-3-(4-methyloxan-4-yl)propanoic acid (CAS No. 2171763-87-2): Properties, Applications, and Research Insights

2-amino-3-(4-methyloxan-4-yl)propanoic acid (CAS No. 2171763-87-2) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydro-2H-pyran ring structure, serves as a versatile building block in drug discovery and peptide synthesis. Its molecular formula, C₉H₁₇NO₃, and structural features make it a valuable candidate for modulating biological activity in therapeutic agents.

Recent trends in medicinal chemistry highlight the growing demand for non-proteinogenic amino acids like 2-amino-3-(4-methyloxan-4-yl)propanoic acid. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, addressing common challenges in small-molecule therapeutics. The compound's chiral center and hydrogen-bonding capacity further enable precise interactions with biological targets, aligning with the industry's shift toward precision medicine.

In the context of peptide-based therapeutics, this compound offers advantages for designing conformationally constrained peptides. Its 4-methyloxan-4-yl moiety introduces steric hindrance, which can improve proteolytic resistance—a critical factor for oral peptide drugs. This property resonates with current market demands, as evidenced by frequent searches for "peptide stability enhancers" and "bioavailable amino acid analogs" in scientific databases.

The synthesis of 2-amino-3-(4-methyloxan-4-yl)propanoic acid typically involves asymmetric catalysis or enzymatic resolution to obtain enantiomerically pure forms. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to optimize its production, reflecting the pharmaceutical industry's emphasis on green chemistry and process intensification. These methodologies align with popular search queries such as "sustainable amino acid synthesis" and "catalytic chiral building blocks."

From a structural biology perspective, the compound's rigid oxane ring provides valuable insights into molecular recognition patterns. Computational studies using molecular docking and QSAR modeling frequently incorporate this scaffold to investigate GPCR modulation and enzyme inhibition. Such applications correlate with trending research topics like "computational drug design tools" and "allosteric modulator development."

Quality control of CAS 2171763-87-2 requires stringent analytical protocols, including HPLC-UV/MS for purity assessment and chiral chromatography for enantiomeric excess determination. These protocols address the pharmaceutical industry's heightened focus on impurity profiling, as seen in frequent searches for "ICH Q3D elemental analysis" and "genotoxic impurity control."

Ongoing research explores the compound's utility in bioconjugation strategies for antibody-drug conjugates (ADCs) and PROTACs. Its primary amine functionality allows for selective modification, making it relevant to hot topics like "targeted cancer therapies" and "protein degradation technologies." Patent literature reveals innovative applications in neurological disorder treatments, particularly for modulating neurotransmitter receptors.

In conclusion, 2-amino-3-(4-methyloxan-4-yl)propanoic acid represents a multifaceted tool for modern drug development. Its structural uniqueness and adaptability to high-throughput screening platforms position it as a key player in addressing contemporary challenges like drug resistance and selective target engagement. As evidenced by search engine analytics, the scientific community's sustained interest in "novel amino acid scaffolds" and "fragment-based drug design" underscores this compound's enduring relevance.